Cas no 1493588-45-6 (7-methyl-2,6-dioxa-9-azaspiro4.5decane)
7-methyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane
- 2,6-Dioxa-9-azaspiro[4.5]decane,7-methyl-
- 7-Methyl-2,6-dioxa-9-azaspiro[4.5]decane, mixture of diastereomers
- 7-methyl-2,6-dioxa-9-azaspiro4.5decane
-
- MDL: MFCD21127040
- Inchi: 1S/C8H15NO2/c1-7-4-9-5-8(11-7)2-3-10-6-8/h7,9H,2-6H2,1H3
- InChI Key: PTBMPLQSWYVVMM-UHFFFAOYSA-N
- SMILES: C1C2(CNCC(C)O2)CCO1
7-methyl-2,6-dioxa-9-azaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M335648-5mg |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane |
1493588-45-6 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M335648-10mg |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane |
1493588-45-6 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M335648-50mg |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane |
1493588-45-6 | 50mg |
$ 295.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00999189-1g |
7-Methyl-2,6-dioxa-9-azaspiro[4.5]decane |
1493588-45-6 | 95% | 1g |
¥4893.0 | 2023-04-01 | |
| Enamine | EN300-194641-1g |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers |
1493588-45-6 | 95% | 1g |
$986.0 | 2023-09-17 | |
| Enamine | EN300-194641-5g |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers |
1493588-45-6 | 95% | 5g |
$2858.0 | 2023-09-17 | |
| Enamine | EN300-194641-10g |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers |
1493588-45-6 | 95% | 10g |
$4236.0 | 2023-09-17 | |
| Enamine | EN300-194641-0.05g |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers |
1493588-45-6 | 95% | 0.05g |
$229.0 | 2023-09-17 | |
| Enamine | EN300-194641-0.1g |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers |
1493588-45-6 | 95% | 0.1g |
$342.0 | 2023-09-17 | |
| Enamine | EN300-194641-0.25g |
7-methyl-2,6-dioxa-9-azaspiro[4.5]decane, Mixture of diastereomers |
1493588-45-6 | 95% | 0.25g |
$487.0 | 2023-09-17 |
7-methyl-2,6-dioxa-9-azaspiro4.5decane Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 7-methyl-2,6-dioxa-9-azaspiro4.5decane
Research Brief on 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 1493588-45-6): Recent Advances and Applications in Chemical Biology and Medicine
The compound 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 1493588-45-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic scaffold, characterized by its fused oxa-aza heterocyclic system, presents a versatile platform for drug discovery, particularly in the development of novel bioactive molecules targeting neurological and metabolic disorders.
Recent studies have highlighted the synthetic utility of 1493588-45-6 as a key intermediate in the preparation of gamma-aminobutyric acid (GABA) receptor modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent GABAA receptor positive allosteric modulators, showing promising anxiolytic effects in preclinical models without the sedative side effects commonly associated with benzodiazepines. The spirocyclic structure was found to confer improved metabolic stability and blood-brain barrier penetration compared to traditional scaffolds.
In the realm of neurodegenerative disease research, 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane derivatives have shown remarkable potential as tau protein aggregation inhibitors. A multi-center study published in ACS Chemical Neuroscience (2024) reported that optimized analogs of this scaffold reduced tau fibrillization by up to 78% in cellular models of Alzheimer's disease, with one lead compound currently advancing to Phase I clinical trials. The unique three-dimensional conformation of the spirocyclic core appears to enable selective interaction with pathogenic tau isoforms while sparing normal tau function.
From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 1493588-45-6 have emerged. A recent Nature Protocols paper detailed a photocatalytic [3+2] cycloaddition approach that enables gram-scale production with excellent enantioselectivity (>99% ee), addressing previous challenges in the stereocontrolled synthesis of this scaffold. This methodological advancement has significantly expanded access to the compound for structure-activity relationship studies.
The pharmacokinetic profile of 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane derivatives continues to be an active area of investigation. A 2024 study in Drug Metabolism and Disposition characterized the metabolic pathways of several analogs, identifying cytochrome P450 2D6 as the primary enzyme responsible for oxidative metabolism. These findings have important implications for personalized medicine approaches and the design of next-generation derivatives with optimized metabolic stability.
Looking forward, the versatility of the 7-methyl-2,6-dioxa-9-azaspiro[4.5]decane scaffold suggests broad potential beyond its current applications. Computational modeling studies predict favorable interactions with several other therapeutically relevant targets, including sigma receptors and ion channels, opening new avenues for drug discovery. The compound's unique combination of synthetic accessibility, structural rigidity, and three-dimensional diversity positions it as a valuable tool in chemical biology and a promising starting point for the development of novel therapeutics.
1493588-45-6 (7-methyl-2,6-dioxa-9-azaspiro4.5decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)